N-cyclopentyl-2-[1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-cyclopentyl-2-[1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H23N3OS/c1-14-6-8-15(9-7-14)12-21-11-10-19-18(21)23-13-17(22)20-16-4-2-3-5-16/h6-11,16H,2-5,12-13H2,1H3,(H,20,22)
• InChI Key: QPEVFIIKZPEOFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CN=C2SCC(=O)NC3CCCC3
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

N-cyclopentyl-2-[1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanylacetamide, also known as CPI-444, is a novel small molecule inhibitor that targets the adenosine A2A receptor. This receptor is highly expressed on immune cells, particularly T cells, and plays a critical role in regulating immune responses. CPI-444 has shown promising results in preclinical studies as a potential immunotherapy for cancer.

Scientific Research Applications

Antimicrobial Applications

One study focused on the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, aimed for use as antimicrobial agents. The research demonstrated promising results in both in vitro antibacterial and antifungal activities, indicating the potential utility of compounds related to N-cyclopentyl-2-[1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanylacetamide in combating microbial infections (Darwish et al., 2014).

Pharmacological Evaluation for Tumor Inhibition and Anti-inflammatory Actions

Another research effort was directed at evaluating the computational and pharmacological potentials of novel derivatives, including assessments for toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This study revealed that certain compounds exhibited moderate inhibitory effects across all assays, suggesting the importance of these derivatives in developing treatments for inflammation and possibly cancer (Faheem, 2018).

Exploration as Glutaminase Inhibitors

Research into bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, aiming to identify potent glutaminase inhibitors, highlights the significance of structural analogs in enhancing drug-like molecular properties for therapeutic applications. These analogs showed promise in inhibiting the growth of cancer cells in vitro and in mouse models, presenting a potential avenue for cancer treatment strategies (Shukla et al., 2012).

Histamine H(3)-receptor Antagonist Potential

Studies have also investigated the compound's relevance in synthesizing histamine H(3)-receptor antagonists, which are important for their selective activity and potential therapeutic applications in disorders related to the central nervous system. These studies explore the synthesis and pharmacological evaluation of derivatives aiming at high potency and selectivity towards the H(3) receptor (Stark et al., 2000).